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Compound of Interest

Compound Name: 2-Mercaptobenzoxazole

Cat. No.: B050546 Get Quote

This guide provides an in-depth overview of the melting and boiling points of 2-
Mercaptobenzoxazole (CAS No. 2382-96-9), a heterocyclic compound with significant

applications in chemical synthesis and materials science. The information is intended for

researchers, scientists, and professionals in drug development and related fields, offering

detailed experimental protocols and a summary of key physical constants.

Data Presentation: Physicochemical Constants
The melting and boiling points are critical parameters for the identification and purity

assessment of a chemical compound. The experimentally determined values for 2-
Mercaptobenzoxazole are summarized below. Variations in reported values can be attributed

to differences in experimental conditions and sample purity.

Property Value Conditions

Melting Point 189 - 195 °C Not Specified

Boiling Point 247.3 °C at 760 mmHg

279 °C Not Specified

Experimental Protocols
Accurate determination of melting and boiling points is fundamental in chemical analysis. The

following sections detail standard laboratory methodologies for these measurements.
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Melting Point Determination (Capillary Method)
The melting point of an organic solid is the temperature at which it transitions from a solid to a

liquid. For a pure crystalline compound, this transition occurs over a narrow range. This

protocol describes the widely used Thiele tube and Mel-Temp apparatus methods.

Objective: To determine the temperature range over which the solid sample melts.

Apparatus and Materials:

Melting point capillary tubes (sealed at one end)

Sample of 2-Mercaptobenzoxazole, finely powdered

Thermometer (calibrated)

Heating apparatus: Thiele tube with high-boiling point oil (e.g., mineral oil, silicone oil) or a

Mel-Temp apparatus

Bunsen burner or heating mantle

Procedure:

Sample Preparation: A small amount of the dry, finely powdered 2-Mercaptobenzoxazole is

introduced into the open end of a capillary tube. The tube is then tapped gently to pack the

sample tightly into the sealed end, to a height of 1-2 mm.[1][2][3]

Apparatus Setup (Thiele Tube): The capillary tube is attached to a thermometer using a

rubber band or thread, ensuring the sample is aligned with the thermometer's bulb.[1][2] The

assembly is then suspended in a Thiele tube containing heating oil.[1]

Apparatus Setup (Mel-Temp): The prepared capillary tube is inserted into the heating block

of the apparatus.

Heating: The apparatus is heated gently.[1][4] The heating rate should be slow,

approximately 1-2°C per minute, as the temperature approaches the expected melting point.

[1] This ensures thermal equilibrium between the sample, heating medium, and thermometer.
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Observation and Recording: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the entire sample

has completely liquefied is recorded as the end of the melting range.[4] A pure compound

typically exhibits a sharp melting range of 0.5-1.0°C.

Boiling Point Determination (Thiele Tube Method)
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[5][6]

Objective: To determine the temperature at which the sample liquid boils under atmospheric

pressure.

Apparatus and Materials:

Small test tube (e.g., fusion tube)

Capillary tube (sealed at one end)

Sample of 2-Mercaptobenzoxazole (melted, if solid at room temp.)

Thermometer

Thiele tube with high-boiling point oil

Heating source

Procedure:

Sample Preparation: A small amount of the liquid sample (a few milliliters) is placed into a

small test tube. A capillary tube, sealed at one end, is placed into the test tube with its open

end submerged in the liquid.[5]

Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a

Thiele tube, similar to the melting point setup.[5]

Heating: The Thiele tube is heated gently. As the temperature rises, air trapped in the

capillary tube will expand and exit as bubbles.
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Observation and Recording: Heating is continued until a continuous and rapid stream of

bubbles emerges from the capillary tube.[5] The heat source is then removed, and the

apparatus is allowed to cool. The temperature at which the bubbling stops and the liquid

begins to enter the capillary tube is the boiling point of the substance.[5] The barometric

pressure should also be recorded.[7]

Synthesis and Characterization Workflow
The synthesis of 2-Mercaptobenzoxazole and its derivatives is a common procedure in

medicinal chemistry and materials science. The following diagram illustrates a typical workflow

from synthesis to characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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